Phenethylbromide
Phenethylbromide
Phenethylbromide is an analytical reference material that is structurally categorized as an organobromide. It is used in the synthesis of a variety of compounds, including fentanyl. Phenethylbromide is combined with 4-piperidinone to produce N-phenethyl-4-piperidone, which, as a precursor in the synthesis of fentanyl, is scheduled as a List I chemical in the United States. Phenethylbromide may be found as in impurity in samples of fentanyl produced using this pathway.
Brand Name:
Vulcanchem
CAS No.:
103-63-9
VCID:
VC20837671
InChI:
InChI=1S/C8H9Br/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
SMILES:
C1=CC=C(C=C1)CCBr
Molecular Formula:
C8H9Br
Molecular Weight:
185.06 g/mol
Phenethylbromide
CAS No.: 103-63-9
Cat. No.: VC20837671
Molecular Formula: C8H9Br
Molecular Weight: 185.06 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phenethylbromide is an analytical reference material that is structurally categorized as an organobromide. It is used in the synthesis of a variety of compounds, including fentanyl. Phenethylbromide is combined with 4-piperidinone to produce N-phenethyl-4-piperidone, which, as a precursor in the synthesis of fentanyl, is scheduled as a List I chemical in the United States. Phenethylbromide may be found as in impurity in samples of fentanyl produced using this pathway. |
|---|---|
| CAS No. | 103-63-9 |
| Molecular Formula | C8H9Br |
| Molecular Weight | 185.06 g/mol |
| IUPAC Name | 2-bromoethylbenzene |
| Standard InChI | InChI=1S/C8H9Br/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2 |
| Standard InChI Key | WMPPDTMATNBGJN-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CCBr |
| Canonical SMILES | C1=CC=C(C=C1)CCBr |
| Appearance | Assay:≥98%A solution in acetonitrile |
| Boiling Point | 219 °C |
| Melting Point | -67.5 °C |
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